Cas no 101327-87-1 (8-Nitro-7-quinolinecarboxaldehyde)

8-Nitro-7-quinolinecarboxaldehyde Properties

Names and Identifiers

• 8-Nitro-7-quinolinecarboxaldehyde
• 8-amino-7-quinolinecarbaldehyde
• 7-Quinolinecarboxaldehyde, 8-nitro-
• AGN-PC-00FSON
• ANW-14454
• CTK3J9690
• 8-nitro-7-quinolinecarbaldehyde
• ACMC-2097uw
• 7-Formyl-8-nitroquinoline
• 8-nitro-quinoline-7-carbaldehyde
• 8-nitroquinoline-7-carbaldehyde
• 8-Nitroquinoline-7-carboxaldehyde
• CGYVBVWBGRTQJQ-UHFFFAOYSA-N
• BB 0262709
• N0852
• SY106138
• CS-0131621
• 101327-87-1
• SCHEMBL1011709
• AS-62211
• DB-369719
• AKOS000319912
• DTXSID70472154
• MFCD08436438
• F16251
• SB71926
• 8-Nitro-quinoline-7-carbaldehyde
• 8-Nitro-7-quinolinecarbaldehyde
• +Expand

• MDL： MFCD08436438
• InChIKey： CGYVBVWBGRTQJQ-UHFFFAOYSA-N
• Inchi： 1S/C10H6N2O3/c13-6-8-4-3-7-2-1-5-11-9(7)10(8)12(14)15/h1-6H
• SMILES： [O-][N+](C1=C(C([H])=O)C([H])=C([H])C2C([H])=C([H])C([H])=NC=21)=O

Computed Properties

• Exact Mass: 202.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 202.03784206g/mol
• Heavy Atom Count: 15
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8

Experimental Properties

• LogP: 2.47870
• PSA: 75.78000
• Melting Point: 178.0 to 182.0 deg-C
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• Density: 1.441±0.06 g/cm3 (20 ºC 760 Torr),